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Compound of Interest

Compound Name: Vinorelbine-d3 (ditartrate)

Cat. No.: B15145438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the critical data and experimental

protocols associated with the Certificate of Analysis (CoA) for Vinorelbine-d3 (ditartrate).
Vinorelbine-d3 (ditartrate) is the deuterated form of Vinorelbine ditartrate, an anti-mitotic

agent used in cancer therapy. The incorporation of deuterium isotopes makes it a valuable

internal standard for pharmacokinetic and metabolic studies. This document is intended to

assist researchers, scientists, and drug development professionals in understanding the quality

control parameters and analytical methodologies for this stable isotope-labeled compound.

Quantitative Data Summary
The following tables summarize the typical quantitative data found on a Certificate of Analysis

for a specific lot of Vinorelbine-d3 (ditartrate). These values are representative and may vary

between different batches and suppliers.

Table 1: Identification and General Properties
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Test Specification Result

Product Name Vinorelbine-d3 (ditartrate) Conforms

CAS Number 125317-39-7 (unlabeled) Not Applicable

Molecular Formula C₅₃H₆₃D₃N₄O₂₀ Conforms

Molecular Weight 1082.12 g/mol Conforms[1]

Appearance
White to off-white or pale

yellow powder
Conforms

Solubility Soluble in Water and Ethanol Conforms

Table 2: Purity and Impurity Profile

Test Method Specification Result

Chemical Purity HPLC ≥ 98.0% 99.5%

Isotopic Purity (D3) Mass Spectrometry ≥ 99 atom % D 99.6 atom % D

Related Substances HPLC
Total Impurities ≤

1.0%
0.45%

Individual Impurity ≤

0.5%
0.2%

Residual Solvents GC-HS
Meets USP <467>

requirements
Conforms

Water Content Karl Fischer Titration ≤ 5.0% 2.1%

Residue on Ignition USP <281> ≤ 0.2% 0.08%

Table 3: Identity Confirmation
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Test Method Specification Result

¹H NMR
Nuclear Magnetic

Resonance
Conforms to structure Conforms

Mass Spectrum Mass Spectrometry
Conforms to

molecular weight
Conforms

Infrared Spectrum IR Spectroscopy
Conforms to reference

standard
Conforms

Experimental Protocols
The following sections detail the methodologies for the key experiments cited in the Certificate

of Analysis.

High-Performance Liquid Chromatography (HPLC) for
Purity and Impurity Analysis
Purpose: To determine the chemical purity of Vinorelbine-d3 (ditartrate) and to quantify any

related substances or impurities.

Instrumentation:

HPLC system with a UV detector

Column: C18, 4.6 mm x 150 mm, 5 µm particle size

Detector Wavelength: 267 nm

Reagents:

Mobile Phase A: Phosphate buffer (pH 3.5)

Mobile Phase B: Acetonitrile

Diluent: Mobile Phase A/Acetonitrile (50:50, v/v)

Procedure:
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Standard Preparation: A known concentration of Vinorelbine-d3 (ditartrate) reference

standard is prepared in the diluent.

Sample Preparation: A sample of the test article is accurately weighed and dissolved in the

diluent to a known concentration.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30°C

Gradient Elution: A gradient is run from 20% to 80% Mobile Phase B over 30 minutes.

Analysis: The standard and sample solutions are injected into the HPLC system. The purity

is calculated by comparing the peak area of the main analyte in the sample chromatogram to

the total area of all peaks. Impurities are identified and quantified based on their relative

retention times and peak areas.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Purpose: To confirm the molecular weight of Vinorelbine-d3 (ditartrate) and to determine its

isotopic purity.

Instrumentation:

High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with an appropriate

ionization source (e.g., Electrospray Ionization - ESI).

Procedure:

Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or

acetonitrile) at a low concentration.

Infusion: The sample solution is directly infused into the mass spectrometer.
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Data Acquisition: The mass spectrum is acquired in positive ion mode over a relevant mass-

to-charge (m/z) range.

Analysis:

Identity: The observed m/z of the molecular ion ([M+H]⁺) is compared to the calculated

theoretical mass of Vinorelbine-d3 (ditartrate).

Isotopic Purity: The relative intensities of the isotopic peaks corresponding to the

deuterated (d3) and non-deuterated (d0, d1, d2) forms are measured to calculate the

isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
Purpose: To confirm the chemical structure of Vinorelbine-d3 (ditartrate) and the position of

the deuterium labels.

Instrumentation:

NMR spectrometer (e.g., 400 MHz or higher)

Solvent:

Deuterated solvent (e.g., DMSO-d6 or Methanol-d4)

Procedure:

Sample Preparation: The sample is dissolved in the deuterated solvent.

Data Acquisition: ¹H NMR and other relevant NMR experiments (e.g., ¹³C NMR, COSY) are

performed.

Analysis: The chemical shifts, coupling constants, and integration of the peaks in the ¹H

NMR spectrum are analyzed to confirm the expected proton signals and the absence of

signals at the sites of deuterium incorporation.
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Visualizations
The following diagrams illustrate key workflows and relationships relevant to the analysis of

Vinorelbine-d3 (ditartrate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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